Cas no 1378818-21-3 (1-(3-chloro-4-methylphenyl)but-3-en-1-ol)

• Product Name: 1-(3-chloro-4-methylphenyl)but-3-en-1-ol
• CAS No: 1378818-21-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD16294127
• CID: 5159893
• Update Time: 2026-03-04

1-(3-chloro-4-methylphenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)but-3-en-1-ol
• Benzenemethanol, 3-chloro-4-methyl-α-2-propen-1-yl-

• MDL： MFCD16294127
• Inchi： 1S/C11H13ClO/c1-3-4-11(13)9-6-5-8(2)10(12)7-9/h3,5-7,11,13H,1,4H2,2H3
• InChI Key： IPPHKPDNNAFKLL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(Cl)=C1)(O)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 1-(3-chloro-4-methylphenyl)but-3-en-1-ol

Comprehensive Guide to 1-(3-chloro-4-methylphenyl)but-3-en-1-ol (CAS 1378818-21-3): Properties, Applications, and Market Insights

1-(3-chloro-4-methylphenyl)but-3-en-1-ol (CAS 1378818-21-3) is an important organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its unique chloro-methylphenyl and butenol functional groups, has garnered significant attention in recent years due to its versatile chemical properties and potential in drug discovery. Researchers and industry professionals frequently search for "1-(3-chloro-4-methylphenyl)but-3-en-1-ol synthesis" and "CAS 1378818-21-3 applications," highlighting its growing relevance in scientific and industrial communities.

The molecular structure of 1-(3-chloro-4-methylphenyl)but-3-en-1-ol features a chloro-substituted aromatic ring and an unsaturated alcohol moiety, making it a valuable intermediate in organic synthesis. Its CAS 1378818-21-3 identifier ensures precise identification in chemical databases and regulatory documents. Recent trends in green chemistry have sparked interest in "sustainable synthesis of 1-(3-chloro-4-methylphenyl)but-3-en-1-ol," as industries seek eco-friendly production methods. This compound's reactivity and stability make it particularly useful in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In pharmaceutical research, 1-(3-chloro-4-methylphenyl)but-3-en-1-ol serves as a key building block for various bioactive molecules. The presence of both aromatic and allylic alcohol functionalities allows for diverse structural modifications, addressing frequent search queries like "pharmaceutical uses of CAS 1378818-21-3." Recent studies have explored its potential in developing novel anti-inflammatory and antimicrobial agents, aligning with current healthcare priorities. The compound's chiral center also makes it interesting for asymmetric synthesis, a rapidly growing field in drug development.

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From a technical perspective, proper handling and storage of 1-(3-chloro-4-methylphenyl)but-3-en-1-ol require attention to its chemical stability and solubility characteristics. Safety data sheets emphasize standard laboratory precautions, while analytical methods like HPLC and GC-MS ensure quality control. These practical aspects generate frequent searches for "CAS 1378818-21-3 handling guidelines" and "analytical methods for 1-(3-chloro-4-methylphenyl)but-3-en-1-ol," particularly among quality assurance professionals.

Looking forward, 1-(3-chloro-4-methylphenyl)but-3-en-1-ol maintains strong potential in emerging areas such as bioconjugation chemistry and material science. The compound's versatility positions it well to address future challenges in drug discovery and specialty chemicals. As research continues, we anticipate increased interest in "novel derivatives of 1-(3-chloro-4-methylphenyl)but-3-en-1-ol" and "CAS 1378818-21-3 in green chemistry applications," reflecting the dynamic nature of this valuable chemical intermediate.